![molecular formula C5H3BrClNO2S B1522637 6-Bromopyridine-3-sulfonyl chloride CAS No. 886371-20-6](/img/structure/B1522637.png)
6-Bromopyridine-3-sulfonyl chloride
Overview
Description
6-Bromopyridine-3-sulfonyl chloride is a chemical compound with the molecular formula C5H3BrClNO2S and a molecular weight of 256.50 . It is used for research purposes .
Synthesis Analysis
The synthesis of pyridine-3-sulfonyl chloride involves adding phosphorus pentachloride to a reaction solution containing pyridine-3-sulfonic acid . Another method involves taking 3-aminopyridine as the initial raw material, separating out intermediate fluoboric acid diazonium salt, and carrying out a sulfonyl chlorination reaction .Molecular Structure Analysis
The molecular structure of this compound is represented by the formula C5H3BrClNO2S .Chemical Reactions Analysis
Arenes, such as this compound, are involved in various types of reactions including substitution, addition, and oxidation . The 2-aminopyridine-3-sulfonyl chloride undergoes a reaction with tertiary amines in the presence of air to produce sulfonylethenamines .Physical and Chemical Properties Analysis
This compound is stored in an inert atmosphere, under -20°C . More detailed physical and chemical properties were not found in the search results.Scientific Research Applications
Catalytic Properties and Synthesis Methodologies
Catalysis and Ring-Closing Metathesis Reactions : A study on sulfoxide complexes, including the use of 3-bromopyridine ligands, revealed their application in ring-closing metathesis reactions, demonstrating enhanced catalytic behavior and faster initiation for complexes with six-coordinated analogues. This highlights the potential of pyridine-based ligands in refining catalytic processes Żukowska et al., 2013.
Synthesis of Pyridine Sulfonamides : Research on transforming 2,6-dibromopyridine to various pyridine sulfonamides showcases an efficient and scalable synthesis method. This process involves halogen-metal exchange followed by reaction with sulfuryl chloride, underscoring the role of bromopyridine derivatives in synthesizing structurally diverse sulfonamides Emura et al., 2011.
Material Science and Innovative Applications
Development of Ionic Liquids : The creation of new ionic liquids for synthesizing fused dihydropyrimidinones through a modified Biginelli reaction demonstrates innovative applications of pyridinium chloride derivatives. These studies indicate the compound's utility in green chemistry and solvent-free synthesis processes Velpula et al., 2015.
Regioselective Sulfonation : Investigations into the meta sulfonation of 2-phenylpyridines using (arene)ruthenium(II) complexes highlight a novel catalytic process for achieving atypical regioselectivity. This research exemplifies the strategic use of sulfonyl chlorides in directed aromatic substitution reactions, expanding the toolkit for organic synthesis Saidi et al., 2011.
Mechanism of Action
The sulfonyl chloride group in 6-Bromopyridine-3-sulfonyl chloride is highly reactive and can react with a variety of nucleophiles, leading to the formation of sulfonamides, sulfonic esters, and sulfonic acids. The bromine atom on the pyridine ring can also participate in various reactions, such as palladium-catalyzed cross-coupling reactions .
Safety and Hazards
Properties
IUPAC Name |
6-bromopyridine-3-sulfonyl chloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H3BrClNO2S/c6-5-2-1-4(3-8-5)11(7,9)10/h1-3H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ILKASQDZWIHVOO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NC=C1S(=O)(=O)Cl)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H3BrClNO2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20681072 | |
Record name | 6-Bromopyridine-3-sulfonyl chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20681072 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
256.51 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
886371-20-6 | |
Record name | 6-Bromopyridine-3-sulfonyl chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20681072 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 6-bromopyridine-3-sulfonyl chloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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